Cas no 2639446-29-8 (6-Nitro-1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-3-sulfonamide)

• Product Name: 6-Nitro-1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-3-sulfonamide
• CAS No: 2639446-29-8
• MF: C₈H₈N₂O₆S₂
• MW: 292.288919448853
• CID: 6315409
• PubChem ID: 165900588
• Update Time: 2025-06-11

6-Nitro-1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2639446-29-8
• 6-nitro-1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-3-sulfonamide
• EN300-27733537
• 6-Nitro-1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-3-sulfonamide

• Inchi： 1S/C8H8N2O6S2/c9-18(15,16)8-4-17(13,14)7-3-5(10(11)12)1-2-6(7)8/h1-3,8H,4H2,(H2,9,15,16)
• InChI Key： KYXBRWKEJIMXNA-UHFFFAOYSA-N
• SMILES： S1(C2C=C(C=CC=2C(C1)S(N)(=O)=O)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 291.98237833g/mol
• Monoisotopic Mass: 291.98237833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 157Ų

Additional information on 6-Nitro-1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-3-sulfonamide

Introduction to 6-Nitro-1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-3-sulfonamide (CAS No. 2639446-29-8)

6-Nitro-1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-3-sulfonamide (CAS No. 2639446-29-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiophenes, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 6-Nitro-1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-3-sulfonamide make it an intriguing candidate for further investigation in various biomedical contexts.

The chemical structure of 6-Nitro-1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-3-sulfonamide is characterized by a benzothiophene core with a nitro group at the 6-position and a sulfonamide moiety at the 3-position. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. The nitro group can undergo reduction to form amino derivatives, which can modulate the compound's reactivity and bioavailability. The sulfonamide group, on the other hand, is known for its ability to interact with various biological targets, including enzymes and receptors.

Recent studies have highlighted the potential of 6-Nitro-1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-3-sulfonamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the development of new anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its anti-inflammatory properties, 6-Nitro-1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-3-sulfonamide has also been investigated for its potential as an anticancer agent. Studies conducted by researchers at the National Cancer Institute have demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of signaling pathways that regulate cell survival and proliferation. These findings suggest that 6-Nitro-1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-3-sulfonamide could be a valuable lead compound for the development of targeted cancer therapies.

The pharmacokinetic properties of 6-Nitro-1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-3-sulfonamide have also been extensively studied. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Furthermore, toxicity studies have shown that 6-Nitro-1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-3-sulfonamide is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models.

The potential applications of 6-Nitro-1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-3-sulfonamide extend beyond inflammation and cancer. Recent research has explored its use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Studies have shown that this compound can protect neurons from oxidative stress and prevent the aggregation of toxic protein species associated with these conditions. These findings open up new avenues for the development of neuroprotective agents based on the benzothiophene scaffold.

In conclusion, 6-Nitro-1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-3-sulfonamide (CAS No. 2639446-29-8) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover additional biological activities and refine its therapeutic potential across various disease states.